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Compound of Interest

Compound Name: 1,5-Dibromopentane

Cat. No.: B145557

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,5-dibromopentane, a versatile
bifunctional alkylating agent crucial in various fields of chemical synthesis. This document
outlines its core physicochemical properties, applications in research and drug development,
detailed experimental protocols, and essential safety information.

Core Properties and Chemical Formula

1,5-Dibromopentane, also known as pentamethylene dibromide, is an organobromine
compound frequently utilized as a synthetic building block. Its linear five-carbon chain is
terminated by two bromine atoms, making it an excellent precursor for forming heterocyclic
structures and for introducing a pentylene linker between two substrates.

Chemical Formula: CsH1oBr2[1][2][3][4]
Molecular Weight: 229.94 g/mol [1][5][6][7]
The structural representation of 1,5-dibromopentane is Br(CH2)sBr.[4][5]

Quantitative Physicochemical Data

The following table summarizes the key physical and chemical properties of 1,5-
dibromopentane, compiled for easy reference and comparison.
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Property Value Citations

CAS Number 111-24-0 [1][41[5]118]

EC Number 203-849-7 [5]
Colorless to pale yellow or light

Appearance o [21[61[71[8]
brown liquid

Density 1.688 g/mL at 25 °C [51[71I8]

Melting Point -34 °C [5]18]
110 °C at 15 mmHg (20 hPa)

Boiling Point ~230 °C at atmospheric [2][5][8]
pressure

Flash Point 79 °C (174.2 °F) - closed cup [5]

Refractive Index (n20/D)

1.512

[5117]

Insoluble in water; Soluble in

organic solvents like ethanol,

Solubilit 2117

y ether, chloroform, and (217
benzene.

Vapor Density 8 (vs air) [51[7]

Applications in Research and Drug Development

Due to its bifunctional nature, 1,5-dibromopentane is a pivotal intermediate in the synthesis of

a wide array of organic molecules.[3] Its terminal bromine atoms readily participate in

nucleophilic substitution reactions, making it an indispensable tool for medicinal chemists and

material scientists.

Key applications include:

e Synthesis of Heterocyclic Compounds: It is widely used to construct five- and six-membered

rings. For instance, reaction with primary amines yields N-substituted piperidines, and

reaction with sodium sulfide produces tethydrothiopyran (thiane).[7] Piperidine scaffolds are

common structural motifs in many pharmaceuticals.[3]
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Formation of Grignard Reagents: 1,5-Dibromopentane can be used to prepare the
corresponding 1,5-di-Grignard reagent, a powerful tool for creating carbon-carbon bonds.[5]

[7]

Pharmaceutical Intermediates: This compound serves as a key starting material in the
synthesis of various therapeutic agents.[3] Notable examples include its use in the synthesis
of the opioid analgesic Dezocine and the anti-tumor agent Tamoxifen.[2][5]

Polymer and Dendrimer Synthesis: It is employed in the preparation of O-alkylated
phloroglucinol derivatives, which form the core of certain poly(alkyl aryl ether) dendrimers.[5]
[7] It is also used in the production of specialty polymers to enhance properties like thermal
stability.

Experimental Protocols

Detailed methodologies for the synthesis of 1,5-dibromopentane and its subsequent use in

forming heterocyclic compounds are provided below.

Protocol 1: Synthesis of 1,5-Dibromopentane from
Tetrahydropyran

This protocol describes the synthesis via acid-catalyzed ring-opening bromination.

Methodology:

To a 500 mL round-bottom flask fitted with a reflux condenser, add 250 g of 48%
hydrobromic acid and 75 g of concentrated sulfuric acid.

Carefully add 21.5 g of redistilled tetrahydropyran to the acid mixture.

Gently heat the mixture to reflux and maintain for 3 hours. The solution will typically turn
brown.

After cooling the reaction mixture to room temperature, transfer it to a separatory funnel.

Separate the lower organic layer containing the crude 1,5-dibromopentane.
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» Wash the organic layer sequentially with a saturated sodium carbonate solution and then
with water.

e Dry the washed product with anhydrous calcium chloride.

» Purify the final product by distillation under reduced pressure, collecting the fraction at 104-

106 °C (at approx. 19 mmHg or 2.53 kPa). This procedure typically yields 46-47 g (80-82%)
of 1,5-dibromopentane.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b145557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

4 )

Reagent Preparation

Add 48% HBr and conc. H2S04
to 500mL RBF

%arefully

Add redistilled
Tetrahydropyran

\_
thIl
Heat to Reflux
(3 hours)
é Workup &qurification )

Cool to RT & Separate
Organic Layer

Wash with Na2CO3(aq)
then H20

'

G)ry with anhy. CaCIZJ

;

Distill under
Reduced Pressure

Collect Fraction at
104-106°C / 19 mmHg

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Primary Amine (1 eq)
Potassium Carbonate (2.2 eq) G,S-Dibromopentane (1.1 qu
Solvent (e.g., ACN)

Add

Heat to Reflux
Monitor by TLC

:

Cool to RT
Filter salts

(Evaporate SolvenD

Purify by Chromatography
or Distillation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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